8-(3-methyl-1,2,4-oxadiazol-5-yl)-2-{[5-(2-methylphenyl)-1,2,4-oxadiazol-3-yl]methyl}[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one

• IUPAC Name: 8-(3-methyl-1,2,4-oxadiazol-5-yl)-2-[[5-(2-methylphenyl)-1,2,4-oxadiazol-3-yl]methyl]-[1,2,4]triazolo[4,3-a]pyridin-3-one
• InChI: InChI=1S/C19H15N7O3/c1-11-6-3-4-7-13(11)17-21-15(24-29-17)10-26-19(27)25-9-5-8-14(16(25)22-26)18-20-12(2)23-28-18/h3-9H,10H2,1-2H3
• InChI Key: YROGMZAPEQMTLZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NC(=NO2)CN3C(=O)N4C=CC=C(C4=N3)C5=NC(=NO5)C
• Molecular Formula: C19H15N7O3
• Molecular Weight: 389.4 g/mol

Description

8-(3-methyl-1,2,4-oxadiazol-5-yl)-2-{[5-(2-methylphenyl)-1,2,4-oxadiazol-3-yl]methyl}[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one is a useful research compound. Its molecular formula is C19H15N7O3 and its molecular weight is 389.375. The purity is usually 95%.
BenchChem offers high-quality 8-(3-methyl-1,2,4-oxadiazol-5-yl)-2-{[5-(2-methylphenyl)-1,2,4-oxadiazol-3-yl]methyl}[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 8-(3-methyl-1,2,4-oxadiazol-5-yl)-2-{[5-(2-methylphenyl)-1,2,4-oxadiazol-3-yl]methyl}[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

Heterocyclic compounds featuring 1,2,4-triazole, 1,3,4-oxadiazole, and related structures are synthesized using various chemical strategies. For instance, the reaction of hydrazides with carbon disulfide, aldehydes, or isothiocyanates can lead to the formation of 1,3,4-oxadiazole derivatives. Similarly, the cyclization of hydrazinolysis products with different reagents forms complex heterocyclic frameworks, including triazolo[4,3-a]pyridines and 1,2,4-triazolo[1,5-a]pyridine derivatives (El‐Sayed et al., 2008), (Molina et al., 1984).

Biological Activities

These heterocyclic compounds have been evaluated for various biological activities, including antimicrobial, antifungal, and potential antifibrotic effects. For example, novel 1,2,4-triazolo[1,5-a]pyrimidine derivatives bearing 1,3,4-oxadiazole moieties displayed significant antifungal activity against Rhizoctonia solani, highlighting their potential as agrochemicals (Chen et al., 2008). Additionally, compounds with 1,2,4-triazole, 1,3,4-oxadiazole, and thiadiazole structures have been synthesized and identified for their antimicrobial activities, suggesting their utility in developing new antimicrobial agents (El-Hashash et al., 2012).